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Compound of Interest

1,2-Dibromo-1-chloro-1-
Compound Name:

fluoroethane
CAS No.: 243139-69-7
Cat. No.: B1301169

Get Quote

\ J

Technical Monograph: Spectral Signatures & Analytical Protocols

Executive Summary & Chemical Context

1,2-Dibromo-1-chloro-1-fluoroethane (

, CAS: 243139-69-7) represents a distinct class of mixed-haloalkanes often encountered as
high-boiling impurities in the synthesis of fluorinated anesthetics (e.g., Halothane derivatives)
or as specialized intermediates in fire suppressant manufacturing.[1][2]

Accurate identification of this compound requires resolving it from its structural isomers (e.g.,
1,1-dibromo-2-chloro-2-fluoroethane).[1][2] This guide provides a definitive spectral
fingerprinting methodology, leveraging the unique isotopic envelope of the

motif in Mass Spectrometry and the functional group orthogonality of Infrared Spectroscopy.[2]

Physicochemical Profile
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Property Value Note
Formula Mixed halogen saturation
Molecular Weight ~240.3 g/mol Average weight

Asymmetric halogen

Structure S
distribution

Predicted based on halo-

Boiling Point Est. 130-150°C
homologs

Mass Spectrometry: The Isotopic Fingerprint

In the absence of a certified reference standard, the mass spectrum provides the most reliable
confirmation of identity through the Isotopic Envelope.

The Cluster Analysis
The presence of two Bromine atoms (

) and one Chlorine atom (

) creates a unique multiplet pattern for the molecular ion (

).[2]

Theoretical Derivation of the Molecular lon Cluster: To validate your spectrum, compare the
observed intensities against this probability expansion:

e Step 1 (Bromine contribution):
ratio (M, M+2, M+4).[2]

e Step 2 (Chlorine contribution): Convolve with
[112][3]

Resulting Intensity Ratio (M : M+2 : M+4 : M+6):

o M (Lowest Mass): All light isotopes (
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)

e M+2: Mixed (
)+ (
)

e M+4: Mixed (
)+ (
)

o M+6 (Highest Mass): All heavy isotopes (

Diagnostic Rule: If your Molecular lon cluster at

does not follow a 3:7:5:1 intensity pattern, the analyte is not a dibromo-monochloro species.[1]

[2]
Fragmentation Pathways (El Source)

Electron Impact (70eV) induces characteristic bond cleavages driven by the stability of the
leaving halogen.[2]

e -Cleavage: The bond between C1 and C2 is the weakest link.[1][2]

o Fragment A:
o Fragment B:
(1:1 ratio)[1]

» Dehydrohalogenation: Loss of HX is common in haloalkanes.[1][2]

o Loss of HBr is statistically favored due to the weak C-Br bond, leading to a halo-olefin
cation.[1][2]
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Figure 1: Predicted Mass Spectrometry fragmentation pathway for 1,2-Dibromo-1-chloro-1-
fluoroethane.[1][2]

Infrared Spectroscopy: The Functional Fingerprint

While MS confirms the elemental composition, IR confirms the functional arrangement.[2] The

spectrum will be dominated by the "Fingerprint Region" (

) due to the heavy halogen atoms.[1][2]

Key Absorption Bands
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Frequency (
Vibration Mode Intensity Diagnostic Value

)

Confirms saturated
C-H Stretch ( ethane backbone.[1]
2950 — 3000 Weak/Med [2] Lack of peaks
) >3000 rules out

alkenes.

The most intense

peak in the spectrum.
1100 — 1250 C-F Stretch Very Strong ) )

Diagnostic for the

fluorinated carbon.

Distinctive region for
700 - 800 C-ClI Stretch Strong )
chlorinated alkanes.

often appears as a
doublet due to

500 - 650 C-Br Stretch Strong ] )
rotational isomers

(gauchef/trans).[1][2]

Structural Differentiation

To distinguish 1,2-dibromo-1-chloro-1-fluoroethane from 1,1-dibromo-2-chloro-2-
fluoroethane:

o Symmetry Breaking: The target molecule is chiral and asymmetric.[1][2] Expect a more
complex splitting pattern in the fingerprint region compared to more symmetric isomers.[2]

e C-H Bending: The
scissoring mode (~1450
) will be present in the target molecule.[1][2] Isomers with only

groups will lack this specific

deformation band.[1][2]
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Experimental Protocol: Validated Workflow

This protocol assumes the analyte is part of a liquid mixture (e.g., crude reaction product).[2]

Sample Preparation[1][2]

o Matrix: Dilute 10

L of sample in 1.5 mL of HPLC-grade Dichloromethane (DCM) or Hexane.

o Why: DCM is volatile and elutes early in GC, preventing solvent masking of the analyte.[2]
e Filtration: 0.2

m PTFE filter to remove particulate salts.

GC-MS Method Parameters

o Column: DB-624 or equivalent (Intermediate polarity).[1][2]
o Reasoning: Non-polar columns (DB-1) may not sufficiently resolve the halo-isomers.[1][2]
e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][2]
e Oven Program:
o Hold 40°C for 3 min (Solvent delay).
o Ramp 10°C/min to 200°C.
o Hold 5 min.
e MS Source: Electron Impact (El), 70 eV.[1][2]

e Scan Range: m/z 40 — 300.[1][2]

Analytical Logic Tree
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Figure 2: Integrated analytical workflow for definitive structural identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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